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Cat. No.: B1674331 Get Quote

Introduction

L-Alaninol, the chiral amino alcohol derived from L-alanine, serves as a versatile and crucial

building block in synthetic organic chemistry, particularly in the field of peptide science.[1][2] Its

primary application lies in the C-terminal modification of peptides, where the terminal carboxylic

acid is replaced by a primary alcohol. This modification is of significant interest to researchers

and drug development professionals as it can dramatically alter the peptide's physicochemical

properties, such as solubility, membrane permeability, and resistance to enzymatic degradation

by carboxypeptidases. Furthermore, the terminal hydroxyl group provides a reactive handle for

further functionalization, including esterification, oxidation, or conjugation to other molecules,

thereby expanding the landscape of accessible peptide analogs and peptidomimetics.[3]

Key Applications

Enhanced Biological Stability: The replacement of the C-terminal carboxylate with an alcohol

functionality removes a key recognition site for carboxypeptidases, thereby increasing the

peptide's in vivo half-life.

Improved Pharmacokinetic Profile: The modification can influence the peptide's polarity and

hydrogen bonding capacity, potentially improving its absorption, distribution, metabolism, and

excretion (ADME) profile.

Peptidomimetic and Drug Development: L-Alaninol is used to create peptide analogs with

novel structural and functional properties.[4] These modified peptides are instrumental in
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drug discovery for developing therapeutics with enhanced efficacy and stability.[2]

Probing Structure-Activity Relationships (SAR): By systematically replacing the C-terminus

with L-Alaninol, researchers can investigate the role of the terminal carboxyl group in

receptor binding and biological activity.

Chiral Auxiliary: In broader organic synthesis, L-Alaninol and its derivatives can act as chiral

auxiliaries, guiding reactions to produce specific stereoisomers, which is essential for

developing enantiomerically pure compounds.[1]

Chemical Properties and Handling

L-Alaninol is typically incorporated into peptides using solid-phase peptide synthesis (SPPS).

For efficient and specific coupling, its amino group is commonly protected, with the tert-

butoxycarbonyl (Boc) group being a frequent choice (N-Boc-L-Alaninol).[3] This protection

prevents unwanted side reactions at the amino terminus during peptide chain elongation.[3]

The Boc group is stable under various coupling conditions and can be easily removed with mild

acids like trifluoroacetic acid (TFA).[3]

Quantitative Data Summary
The quality of reagents and the outcomes of the synthesis are critical for successful research.

The following tables summarize typical specifications for the key reagent and expected results

from the synthesis and purification process.

Table 1: Typical Reagent Specifications

Parameter Specification Source

Reagent N-Boc-L-Alaninol [3]

CAS Number 79069-13-9 [3]

Purity ≥98% [3]

| Stereochemical Integrity | (S)-configuration |[3] |

Table 2: Typical Peptide Synthesis and Purification Outcomes
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Parameter Specification Use Case / Rationale

Crude Peptide Purity >50% or >70%
Suitable for high-
throughput screening of
lead compounds.[5]

Standard Purified Purity 80-95%
Standard purity for most

research applications.[6]

High Purified Purity >95-98%

Required for NMR studies, X-

ray crystallography, and clinical

applications.[6]

Typical Net Peptide Content 70-90%

Represents the actual amount

of peptide in the lyophilized

product, accounting for water

and counterions.[6]

| Expected Crude Yield (SPPS) | 20-45% | Actual yields are sequence-dependent and can be

lower than theoretical calculations.[7] |

Experimental Protocols and Workflows
The incorporation of L-Alaninol at the C-terminus of a peptide is most efficiently achieved

through solid-phase peptide synthesis (SPPS). The following protocol outlines a standard

Fmoc/tBu-based strategy.

Workflow for C-Terminal Modification of Peptides with L-
Alaninol
The diagram below illustrates the overall workflow for synthesizing a peptide with a C-terminal

L-Alaninol modification using SPPS.

Workflow for L-Alaninol Peptide Synthesis.

Protocol 1: Solid-Phase Synthesis of a C-Terminal L-
Alaninol Peptide
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This protocol describes the manual synthesis of a generic peptide on a Rink Amide resin,

followed by the coupling of Boc-L-Alaninol.

Materials:

Rink Amide MBHA resin

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Fmoc-protected amino acids

Boc-L-Alaninol

Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium

hexafluorophosphate)

Base: DIPEA (N,N-Diisopropylethylamine)

Deprotection solution: 20% (v/v) piperidine in DMF

Cleavage cocktail: 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% Triisopropylsilane (TIS)

[8]

Cold diethyl ether

Procedure:

Resin Preparation:

Place the Rink Amide resin in a reaction vessel and swell in DMF for 1 hour.

Wash the resin with DMF (3 times).

First Amino Acid Coupling:

Perform standard Fmoc deprotection on the Rink Amide linker by treating with 20%

piperidine in DMF (2 x 10 min).
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Wash thoroughly with DMF (5 times) and DCM (3 times).

Couple the first Fmoc-protected amino acid (e.g., Fmoc-L-Ala-OH) using HBTU/DIPEA in

DMF for 2 hours.

Peptide Chain Elongation (SPPS Cycle):

Deprotection: Remove the Fmoc group from the N-terminus of the growing peptide chain

with 20% piperidine in DMF (2 x 10 min).

Washing: Wash the resin with DMF (5 times).

Coupling: Add the next Fmoc-protected amino acid (3 eq.), HBTU (3 eq.), and DIPEA (6

eq.) in DMF. Agitate for 2 hours at room temperature.

Washing: Wash the resin with DMF (3 times) and DCM (3 times).

Repeat this cycle until the desired peptide sequence, excluding the C-terminal residue, is

assembled.[9]

L-Alaninol Coupling:

After the final Fmoc deprotection of the peptide chain, wash the resin thoroughly with

DMF.

In a separate vial, pre-activate Boc-L-Alaninol (3 eq.) with HBTU (3 eq.) and DIPEA (6

eq.) in DMF for 5 minutes.

Add the activated Boc-L-Alaninol solution to the resin.

Allow the coupling reaction to proceed for 4-6 hours, or overnight, to ensure completion.

Wash the resin with DMF (5 times) and DCM (5 times), then dry under vacuum.

Cleavage and Global Deprotection:

Treat the dried resin with the cleavage cocktail (TFA/H2O/TIS) for 2-3 hours at room

temperature.[10] This step cleaves the peptide from the resin and removes all side-chain
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protecting groups, including the Boc group on the L-Alaninol.[10]

Filter the resin and collect the filtrate containing the crude peptide.

Precipitate the crude peptide by adding the filtrate to a large volume of cold diethyl ether.

[8]

Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

Dry the peptide pellet under vacuum.

Protocol 2: Purification and Analysis
Purification:

Dissolve the crude peptide in a minimal amount of a suitable solvent (e.g., 0.1% TFA in

water/acetonitrile).[10]

Purify the peptide using preparative reverse-phase high-performance liquid chromatography

(RP-HPLC) on a C18 column.[6]

Use a linear gradient of acetonitrile (containing 0.1% TFA) in water (containing 0.1% TFA).

[10]

Collect fractions corresponding to the major peak, identified by UV absorbance at 215-220

nm.[6]

Combine the pure fractions and lyophilize to obtain the final peptide product as a white, fluffy

powder.

Analysis:

Purity Check: Assess the purity of the final product using analytical RP-HPLC.[5]

Identity Confirmation: Confirm the molecular weight of the synthesized peptide-alcohol using

Mass Spectrometry (e.g., MALDI-TOF or LC-MS) to ensure successful incorporation of L-
Alaninol.[6]
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Logical Diagram of L-Alaninol Incorporation
This diagram outlines the chemical logic behind protecting L-Alaninol and coupling it to a

resin-bound peptide.

Chemical logic for preparing and using L-Alaninol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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